Cas no 894-77-9 (2H-1,4-Benzodiazepin-2-one,3-amino-7-chloro-1,3-dihydro-5-phenyl-)

• Product Name: 2H-1,4-Benzodiazepin-2-one,3-amino-7-chloro-1,3-dihydro-5-phenyl-
• CAS No: 894-77-9
• MF: C₁₅H₁₂ClN₃O
• MW: 285.728281974792
• MDL: MFCD01318264
• CID: 722598
• PubChem ID: 120446
• Update Time: 2025-05-23

2H-1,4-Benzodiazepin-2-one,3-amino-7-chloro-1,3-dihydro-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzodiazepin-2-one,3-amino-7-chloro-1,3-dihydro-5-phenyl-
• 3-amino-7-chloro-5-phenyl-1,3-dihydro-1,4-benzodiazepin-2-one
• 3-AMINO-7-CHLORO-5-PHENYL-1,3-DIHYDRO-BENZO[E][1,4]DIAZEPIN-2-ONE
• 1,3-Dihydro-3-amino-7-chloro-5-phenyl-2H-1,4-benzodiazepin-2-one
• 2H-1,4-Benzodiazepin-2-one,1,3-dihydro-3-amino-7-chloro-5-phenyl
• 3-Amino-7-chlor-1.3-dihydro-5-phenyl-2H-1.4-benzodiazepin-2-on
• 3-Amino-7-chloro-5-phenyl-1,3-dihydro-2H-1,4-benzodiazepin-2-one
• 3-amino-7-chloro-5-phenyl-1,3-dihydro-2H-benzo[e][1,4]diazepin-2-one
• 2H-1,4-Benzodiazepin-2-one, 1,3-dihydro-3-amino-7-chloro-5-phenyl-
• DIETHYLCARBAMOYLMETHYL-CARBAMICACIDTERT-BUTYLESTER
• MFCD01318264
• 3-Amino-7-chloro-5-phenyl-3H-1,4-benzodiazepin-2-ol
• TUINAAYXMRLCEA-UHFFFAOYSA-N
• CHEMBL3248361
• BRN 0754064
• (Z)-3-amino-7-chloro-5-phenyl-1H-benzo[e][1,4]diazepin-2(3H)-one
• 894-77-9
• 5-25-15-00270 (Beilstein Handbook Reference)
• 3-amino-7-chloro-5-phenyl-1,3-dihydro-2H-benzo[e][1,4]diazepin-2one
• DTXSID501008799
• SCHEMBL641927

• MDL： MFCD01318264
• Inchi： 1S/C15H12ClN3O/c16-10-6-7-12-11(8-10)13(9-4-2-1-3-5-9)19-14(17)15(20)18-12/h1-8,14H,17H2,(H,18,20)
• InChI Key： TUINAAYXMRLCEA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1)=NC(C(N2)=O)N

Computed Properties

• Exact Mass: 285.06700
• Monoisotopic Mass: 285.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• PSA: 67.48000
• LogP: 2.68820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines 1,4-benzodiazepines

Additional information on 2H-1,4-Benzodiazepin-2-one,3-amino-7-chloro-1,3-dihydro-5-phenyl-

Recent Advances in the Study of 2H-1,4-Benzodiazepin-2-one,3-amino-7-chloro-1,3-dihydro-5-phenyl- (CAS: 894-77-9)

The compound 2H-1,4-Benzodiazepin-2-one,3-amino-7-chloro-1,3-dihydro-5-phenyl- (CAS: 894-77-9) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. As a derivative of the benzodiazepine class, this compound exhibits unique pharmacological properties that make it a promising candidate for therapeutic interventions, particularly in the treatment of neurological disorders. This research briefing aims to synthesize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

Recent studies have focused on elucidating the molecular mechanisms underlying the compound's interactions with gamma-aminobutyric acid (GABA) receptors, which are critical for its anxiolytic and sedative effects. Advanced computational modeling and X-ray crystallography techniques have provided insights into the binding affinity and conformational changes induced by the compound at the receptor level. These findings are instrumental in optimizing the compound's structure to enhance its efficacy and reduce potential side effects.

In addition to its neurological applications, 2H-1,4-Benzodiazepin-2-one,3-amino-7-chloro-1,3-dihydro-5-phenyl- has shown promise in oncology research. Preliminary in vitro studies indicate that the compound may exhibit cytotoxic effects against certain cancer cell lines, particularly those associated with glioblastoma and breast cancer. Researchers are currently investigating the compound's ability to modulate apoptosis pathways and inhibit tumor growth, with the goal of developing novel chemotherapeutic agents.

The synthesis and scalability of this compound have also been a focal point of recent research. Innovative synthetic routes utilizing green chemistry principles have been explored to improve yield and reduce environmental impact. For instance, catalytic asymmetric synthesis methods have been employed to achieve enantioselective production, which is crucial for ensuring the compound's pharmacological purity and activity.

Despite these advancements, challenges remain in translating preclinical findings into clinical applications. Issues such as bioavailability, metabolic stability, and potential drug-drug interactions need to be addressed through rigorous pharmacokinetic and toxicological studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and accelerate the development of this compound into a viable therapeutic agent.

In conclusion, 2H-1,4-Benzodiazepin-2-one,3-amino-7-chloro-1,3-dihydro-5-phenyl- (CAS: 894-77-9) represents a multifaceted compound with significant potential in both neurological and oncological therapeutics. Continued research and interdisciplinary collaboration will be key to unlocking its full therapeutic potential and addressing the remaining challenges in its development.